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Compound of Interest

Compound Name: Glycine Water

Cat. No.: B14280960

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This document provides procedural, step-by-step guidance for the safe handling
and disposal of glycine water solutions, a common laboratory reagent. Adherence to these
protocols is crucial for minimizing risks and ensuring a safe working environment.

Personal Protective Equipment (PPE)

According to safety data sheets, glycine solutions are generally not considered hazardous.[1]
[2][3] However, it is good laboratory practice to always wear appropriate personal protective
equipment to prevent skin and eye contact.[4][5][6]

The following table summarizes the recommended PPE for handling glycine water:

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b14280960?utm_src=pdf-interest
https://www.benchchem.com/product/b14280960?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAJ67094AK&productDescription=GLYCINE+.2M+BUFR+SOLN.+P+250ML&vendorId=VN00024248&countryCode=US&language=en
https://sds.aquaphoenixsci.com/SDS/Glycine%20solution%2010%20percent%20(GL3510SS)_GHS-US_en_2023-07-11.pdf
https://severnbiotech.com/wp-content/uploads/2025/07/0-2M-Glycine-solution_GB_sds.pdf
https://www.geneseo.edu/sites/default/files/users/247/Glycine.pdf
https://www.fishersci.com/store/msds?partNumber=S25696&productDescription=GLYCINE+100+G&vendorId=VN00115888&countryCode=US&language=en
https://redox.com/wp-content/sds/904.pdf
https://www.benchchem.com/product/b14280960?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14280960?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Specifications and Use
PPE Category Item c
ases

Should be worn at all times to
protect against splashes.[5]
) Use equipment tested and
Eye and Face Protection Safety Glasses or Goggles
approved under government
standards such as NIOSH

(US) or EN 166 (EU).[4]

Wear suitable chemical-
resistant gloves.[2] Nitrile
rubber gloves are a good
option, with a recommended
minimum layer thickness of
0.11 mm for both full contact
and splash contact.[4] Always
Hand Protection Gloves inspect gloves prior to use and
use proper glove removal
technique to avoid skin
contact.[4] Dispose of
contaminated gloves after use
in accordance with applicable
laws and good laboratory

practices.[4]

A standard laboratory coat

should be worn to protect
Body Protection Laboratory Coat street clothing and provide an

additional layer of protection

against spills.

Respiratory Protection Dust Mask or Respirator Generally not required for
handling glycine solutions
under normal conditions with
adequate ventilation.[5]
However, if handling solid
glycine where dust may be
generated, a NIOSH/MSHA or
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European Standard EN 149
approved respirator or a dust
mask may be necessary.[1][4]
If irritation or other symptoms
are experienced, or if exposure
limits are exceeded,
respiratory protection should
be used.[1] Good general
ventilation should be sufficient
to control airborne

contamination.[7]

Operational Plan: Handling and Storage

Handling:

Handle in accordance with good industrial hygiene and safety practices.[1][6]

Ensure adequate ventilation in the work area.[1][8]

Avoid contact with skin, eyes, and clothing.[1][5]

Do not ingest or inhale.[1]

Wash hands thoroughly after handling.[2][5]

Do not eat, drink, or smoke in work areas.[2]

Storage:

o Keep containers tightly closed in a dry, cool, and well-ventilated place.[4][5]
e Some sources recommend refrigeration for storage.[1]

» Store away from incompatible materials, such as strong oxidizing agents.[4][6]

Disposal Plan
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Glycine and its aqueous solutions are not typically classified as hazardous waste.[7] However,
it is essential to follow local, state, and federal regulations for disposal.

Unused Product: Offer surplus and non-recyclable solutions to a licensed disposal company.

[4]
» Contaminated Packaging: Dispose of as unused product.[4]

o Spills: For small spills of solid glycine, dampen the material with water before transferring to
a suitable container for disposal.[9] Use absorbent paper dampened with water to clean up
any remaining material and seal it in a vapor-tight plastic bag for disposal.[9] For spills of
glycine solutions, contain the spillage with a non-combustible absorbent material (e.g., sand,
earth) and place it in a container for disposal according to local regulations.[10]

o Environmental Precautions: Do not let the product enter drains.[4][11][12]

Experimental Workflow for Safe Handling of Glycine
Water

The following diagram illustrates the logical workflow for the safe handling of glycine water,
from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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